Cas no 2138570-61-1 (7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane)

• Product Name: 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane
• CAS No: 2138570-61-1
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6258311
• PubChem ID: 165499635
• Update Time: 2025-06-08

7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane
• 7-[(6-fluoropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane
• EN300-1197031
• 2138570-61-1

• Inchi： 1S/C12H15FN2/c13-12-6-1-9(7-14-12)8-15-10-2-3-11(15)5-4-10/h1,6-7,10-11H,2-5,8H2
• InChI Key： CXYSGHHQKGUTEH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CN1C2CCC1CC2

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 16.1Ų

Additional information on 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane

Introduction to 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane (CAS No. 2138570-61-1)

7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane, identified by its Chemical Abstracts Service (CAS) number 2138570-61-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural features and potential biological activities. The presence of a fluoropyridine moiety in its molecular structure introduces specific electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane consists of a seven-membered nitrogen-containing heterocycle fused with a six-membered cycloalkane ring system. This bicyclic architecture is inherently stable and exhibits favorable pharmacokinetic properties, such as improved solubility and metabolic stability. The fluoropyridine substituent, located at the 6-position of the pyridine ring, is particularly noteworthy due to its ability to modulate receptor binding affinities and enhance metabolic resistance. Such structural attributes have made this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The fluoropyridine moiety in 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane has been extensively studied for its potential role in modulating enzyme activity and receptor interactions. For instance, fluorinated pyridines have been shown to enhance binding affinity to proteins by introducing hydrophobic interactions and electronic effects that stabilize the enzyme-inhibitor complex. This has led to the discovery of several high-affinity inhibitors with therapeutic potential.

One of the most compelling aspects of 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane is its versatility in medicinal chemistry applications. The presence of both the azabicycle and the fluoropyridine group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For example, derivatization at the nitrogen atom of the azabicycle or the pyridine ring can lead to compounds with enhanced selectivity or improved pharmacokinetic profiles. Such modifications are crucial for developing drug candidates that exhibit minimal off-target effects and optimal therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have enabled researchers to predict binding interactions and optimize molecular structures with high precision. These computational methods have been instrumental in identifying lead compounds that exhibit favorable binding affinities to target proteins, thereby expediting the drug development pipeline.

The therapeutic potential of 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane has not gone unnoticed by academic researchers and pharmaceutical companies alike. Several preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, preliminary data suggest that this compound may exhibit antiviral properties, which could be exploited for developing treatments against RNA viruses.

The synthesis of 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane presents unique challenges due to its complex bicyclic structure and sensitive functional groups. However, advances in synthetic methodologies have made it possible to construct this molecule with high yield and purity using multi-step reactions involving cyclization, alkylation, and fluorination steps. These synthetic strategies have been refined over time through iterative optimization, ensuring that researchers can access this compound efficiently for further biological evaluation.

In conclusion, 7-(6-fluoropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane (CAS No. 2138570-61-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity. Its unique combination of an azabicycle core and a fluoropyridine substituent makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in the development of next-generation pharmaceuticals.